2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C24H20Cl2N4OS
• Molecular Weight: 483.4 g/mol
• IUPAC Name: 2-[[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C24H20Cl2N4OS/c1-15-6-9-18(10-7-15)27-22(31)14-32-24-29-28-23(20-11-8-17(25)13-21(20)26)30(24)19-5-3-4-16(2)12-19/h3-13H,14H2,1-2H3,(H,27,31)
• InChI Key: WQQRODFHYLSRBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC(=C3)C)C4=C(C=C(C=C4)Cl)Cl

Description

2-{[5-(2,4-dichlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound with the molecular formula C24H18Cl2N4OS. Let’s break down its structure

Purpose: This compound has garnered interest due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is via a multistep process that includes cyclization of appropriate precursors.

Reaction Conditions: Specific reaction conditions may vary, but typically involve refluxing the reactants in suitable solvents with appropriate catalysts.

Industrial Production: While industrial-scale production methods are not widely documented, research laboratories often synthesize it for further investigation.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including

Common Reagents and Conditions: These depend on the specific reaction type and desired modifications.

Major Products: The products formed will vary based on the reaction conditions. Isolation and characterization of these products are essential for understanding their properties.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stability, and potential as a building block for more complex molecules.

Biology: Investigating its interactions with biological macromolecules (e.g., proteins, DNA) can reveal its biological effects.

Medicine: It may serve as a lead compound for drug development.

Industry: Applications in materials science, catalysis, or organic electronics are possible.

Mechanism of Action

Targets: The compound likely interacts with specific cellular targets (e.g., enzymes, receptors).

Pathways: It may modulate signaling pathways, affecting cellular processes.

Comparison with Similar Compounds

Uniqueness: Its specific combination of substituents and functional groups sets it apart.

Similar Compounds: While I don’t have an exhaustive list, related compounds include other 1,2,4-triazoles and sulfanyl derivatives.

Remember that this compound’s properties and applications are still an active area of research, and further studies are needed to fully understand its potential.